Cas no 113982-32-4 (b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]-)

b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]- Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• SHATAVARIN IV(AS)
• SHATAVARIN IV(SH)
• [2-(2-acetamidoethylsulfanyl)-2-oxoethyl]azanium bromide
• 2-{[2-(acetylamino)ethyl]sulfanyl}-2-oxoethanaminium bromide
• GLYCINE,THIO-,S-2-ACETAMIDOETHYL ESTER,HYDROBROMIDE
• S-Glycyl-N-acetylcysteamine hydrobromide
• shanzhiside
• Shatavarin-IV
• Thioglycine S-2-acetamidoethyl ester hydrobromide
• Shatavarin IV(Asparanin B)
• CHEBI:9039
• Asparanin B, >=90% (LC/MS-ELSD)
• 113982-32-4
• Asparanin B
• beta-D-Glucopyranoside, (3beta,5beta,25S)-spirostan-3-ylO-6-deoxy-alpha-L-mannopyranosyl-(1->4)-O-(beta-D-glucopyranosyl-(1->2))-
• AKOS040762337
• Q27108242
• Curillin H
• HY-N8804
• Sarsasapogenin 3-O-4G-rhamnosylsophoroside
• C08912
• Z905922Y1P
• UNII-Z905922Y1P
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,5.BETA.,25S)-SPIROSTAN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->4)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->2))-
• CS-0149101
• (2S,3R,4R,5R,6S)-2-[(2R,3S,4S,5R,6R)-4-hydroxy-2-(hydroxymethyl)-6-[(1R,2S,4S,5'S,6R,7S,8R,9S,12S,13S,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• Shatavarin IV
• 84633-34-1
• SESAMOL(RG)
• DTXSID501317487
• +Expand

• InChIKey： BCUDKRWNGQAFLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C45H74O17/c1-19-8-13-45(55-18-19)20(2)30-27(62-45)15-26-24-7-6-22-14-23(9-11-43(22,4)25(24)10-12-44(26,30)5)57-42-39(61-41-36(53)34(51)32(49)28(16-46)58-41)37(54)38(29(17-47)59-42)60-40-35(52)33(50)31(48)21(3)56-40/h19-42,46-54H,6-18H2,1-5H3
• SMILES： OCC1C(OC2C(O)C(O)C(O)C(C)O2)C(O)C(OC2C(O)C(O)C(O)C(CO)O2)C(OC2CC3CCC4C5CC6OC7(OCC(C)CC7)C(C)C6C5(C)CCC4C3(C)CC2)O1

Computed Properties

• Exact Mass: 886.49300
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 8
• Monoisotopic Mass: 886.493
• Heavy Atom Count: 62
• Complexity: 1560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 27
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 256A^2

Experimental Properties

• LogP: 0.29400
• PSA: 255.91000
• Refractive Index: 1.614
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.41